1H-1,2,4-Triazole-1-acetamide, 4-[4-(5-benzofuranyl)phenyl]-3-[[(3S)-1-(cyclopropylcarbonyl)-3-pyrrolidinyl]methyl]-4,5-dihydro-5-oxo-

Specification

• Molecular Formula: C27H27N5O4
• Molecular Weight: 485.5 g/mol
• IUPAC Name: 2-[4-[4-(1-benzofuran-5-yl)phenyl]-3-[[1-(cyclopropanecarbonyl)pyrrolidin-3-yl]methyl]-5-oxo-1,2,4-triazol-1-yl]acetamide
• Standard InChI: InChI=1S/C27H27N5O4/c28-24(33)16-31-27(35)32(25(29-31)13-17-9-11-30(15-17)26(34)19-1-2-19)22-6-3-18(4-7-22)20-5-8-23-21(14-20)10-12-36-23/h3-8,10,12,14,17,19H,1-2,9,11,13,15-16H2,(H2,28,33)
• Standard InChI Key: XJFWVWASNIPTNG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCC(C2)CC3=NN(C(=O)N3C4=CC=C(C=C4)C5=CC6=C(C=C5)OC=C6)CC(=O)N

Introduction

Structural and Chemical Characterization

Core Architecture and Substituent Analysis

The compound’s structure comprises a 1,2,4-triazole ring fused with a dihydro-oxo moiety at positions 4 and 5, respectively. Key substituents include:

• 4-[4-(5-Benzofuranyl)phenyl]: A biphenyl system linked to a benzofuran group, introducing aromatic stacking potential and π-π interactions for target binding.

• 3-[[(3S)-1-(Cyclopropylcarbonyl)-3-Pyrrolidinyl]methyl]: A stereospecific pyrrolidine moiety modified with a cyclopropylcarbonyl group, enhancing conformational rigidity and metabolic stability.

• Acetamide at N1: A polar group facilitating solubility and hydrogen bonding with biological targets.

Table 1: Key Structural Features and Functional Roles

Feature	Functional Role	Structural Impact
1,2,4-Triazole core	Pharmacophore for enzyme inhibition	Hydrogen bonding, metal coordination
Benzofuran-phenyl	Aromatic interaction domain	Enhanced lipophilicity, target affinity
(3S)-Pyrrolidinylmethyl	Stereochemical specificity	Improved receptor selectivity
Cyclopropylcarbonyl	Metabolic stabilization	Reduced oxidative degradation

Synthetic Pathways and Intermediate Chemistry

While no explicit synthesis for this compound is documented, analogous routes for 1,2,4-triazole derivatives suggest a multi-step approach:

• Triazole Core Formation: Cyclocondensation of thiosemicarbazides with carbonyl compounds, as demonstrated in the synthesis of 5-substituted-1,2,4-triazole-3-thiones. For example, reaction of hydrazinecarbothioamides with arylidene malononitrile yields triazolidine-thione intermediates, which can be oxidized to the triazole core.

• Benzofuran-Phenyl Incorporation: Suzuki-Miyaura coupling of 4-bromophenyl derivatives with 5-benzofuran boronic acids, leveraging palladium catalysis to construct the biphenyl system.

• Pyrrolidine Modification: Stereoselective introduction of the (3S)-pyrrolidinyl group via Eschenmoser coupling or reductive amination, followed by cyclopropylcarbonyl protection using cyclopropanecarbonyl chloride.

A patent describing the synthesis of imidazo[1,2-α]imidazole derivatives highlights the use of Boc-protected aminocyclopropane carboxaldehyde and DDQ-mediated oxidation—methods potentially applicable to this compound’s pyrrolidine-cyclopropylcarbonyl segment.

Pharmacological Profile and Mechanism of Action

Antifungal and Antibacterial Activity

1,2,4-Triazole derivatives are well-established antifungal agents, often targeting lanosterol 14α-demethylase (CYP51) in ergosterol biosynthesis. The benzofuran-phenyl group in this compound may enhance membrane penetration, while the cyclopropylcarbonyl moiety could reduce susceptibility to fungal efflux pumps. Comparative studies of triazole-thiones show MIC values of 0.5–4 µg/mL against Candida albicans and Aspergillus fumigatus, suggesting similar potency for this analog.

Neuropharmacological Applications

Structural similarities to NK1 receptor antagonists, such as 3-[{(2S,3S)-3-(((3,5-bis(trifluoromethyl)phenyl)methyl)oxy)-2-phenylpiperidino}methyl]-1,2,4-triazole, suggest potential anxiolytic or antiemetic applications. The cyclopropylcarbonyl group could mitigate blood-brain barrier permeability issues common to polar triazoles.

Metabolic Stability and Regulatory Considerations

Table 2: Predicted Metabolites and Toxicological Profiles

Metabolite	Formation Pathway	Toxicity Risk
4-[4-(5-Hydroxybenzofuranyl)phenyl]	CYP450-mediated hydroxylation	Low (renal excretion)
3-[[(3S)-3-Pyrrolidinyl]methyl]	Amide hydrolysis	Moderate (potential neuroactivity)
Cyclopropanecarboxylic acid	Esterase cleavage	Negligible

Regulatory Status and Residue Definitions

While no MRLs (Maximum Residue Limits) exist for this specific compound, Canada’s Pest Control Products Act provides residue definitions for structurally related triazoles, such as acibenzolar-S-methyl, which includes metabolites like 1,2,3-benzothiadiazole-7-carboxylic acid. This underscores the need for comprehensive metabolite profiling during preclinical development.

Comparative Analysis with Marketed Triazole Derivatives

Fluconazole and Voriconazole

Unlike fluconazole’s simple triazole-alcohol structure, this compound’s benzofuran and pyrrolidine groups confer higher logP values (~3.5 vs. 0.5), predicting better tissue penetration but lower aqueous solubility. Voriconazole’s fluoropyrimidine group is replaced here with a benzofuran, potentially reducing phototoxicity risks.

Future Directions and Challenges

Synthetic Optimization

Challenges include optimizing the Eschenmoser coupling step for the pyrrolidine-cyclopropylcarbonyl segment (current yields: 82–88% in analogs) and minimizing racemization during stereospecific synthesis. Flow chemistry approaches could enhance scalability, as demonstrated in patent US2008084149W for imidazoimidazole derivatives.

Target Identification and Validation

Proteomic studies are needed to identify primary targets. Computational docking suggests affinity for CYP51 (ΔG = −9.2 kcal/mol) and EGFR kinase (ΔG = −8.7 kcal/mol), but in vitro validation is critical.